Cas no 1707369-97-8 (7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine)
7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine
- 1H-2-Benzazepin-5-amine, 2,3,4,5-tetrahydro-7-methoxy-2-methyl-
-
- Inchi: 1S/C12H18N2O/c1-14-6-5-12(13)11-7-10(15-2)4-3-9(11)8-14/h3-4,7,12H,5-6,8,13H2,1-2H3
- InChI Key: AOPHWVIXVXBXFU-UHFFFAOYSA-N
- SMILES: N1(C)CC2=CC=C(OC)C=C2C(N)CC1
7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM508624-1g |
7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-amine |
1707369-97-8 | 97% | 1g |
$593 | 2022-06-12 |
7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine
Comprehensive Analysis of 7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine (CAS No. 1707369-97-8)
The compound 7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine (CAS No. 1707369-97-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a benzo[c]azepine core substituted with a methoxy group at the 7-position and a methyl group at the 2-position. The presence of an amine functionality at the 5-position further enhances its potential as a versatile intermediate or active pharmaceutical ingredient (API). Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural resemblance to other bioactive azepine derivatives.
In recent years, the demand for novel heterocyclic compounds like 7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine has surged, driven by advancements in medicinal chemistry and drug discovery. This compound's CAS No. 1707369-97-8 is frequently searched in academic databases and patent literature, highlighting its relevance in cutting-edge research. Its potential role in modulating neurotransmitter receptors or serving as a scaffold for small-molecule therapeutics aligns with current trends in precision medicine and targeted therapy. Moreover, its methoxy substituent may influence its pharmacokinetic properties, such as metabolic stability and blood-brain barrier permeability, making it a subject of interest for ADME studies.
The synthesis of 7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine typically involves multi-step organic transformations, including cyclization reactions and reductive amination. Researchers often optimize these processes to improve yield and purity, as documented in recent peer-reviewed journals. Its benzo[c]azepine skeleton is a key motif in many bioactive molecules, and modifications to its structure could lead to discoveries in GPCR-targeted drugs or enzyme inhibitors. The compound's amine group also offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening.
From a commercial perspective, CAS No. 1707369-97-8 is listed by several chemical suppliers as a research-grade compound, often with >95% purity. Its applications extend to academic laboratories and pharmaceutical R&D, where it is used to explore structure-activity relationships (SAR). Given the growing interest in neurodegenerative diseases and mood disorders, this compound's potential as a lead structure cannot be overlooked. Collaborative studies between chemists and biologists are essential to unlock its full therapeutic potential, possibly addressing unmet medical needs in neurology and psychiatry.
In conclusion, 7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine represents a fascinating case study in modern drug design. Its CAS No. 1707369-97-8 serves as a gateway to deeper investigations into its pharmacological properties and synthetic utility. As the scientific community continues to explore innovative therapeutic agents, this compound's role in next-generation drug development remains a compelling topic for future research.
1707369-97-8 (7-Methoxy-2-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-5-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)